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Compound of Interest

Compound Name: 1-Ethylpyridinium bromide

Cat. No.: B159862 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 1-
Ethylpyridinium bromide (CAS No. 1906-79-2), a quaternary ammonium salt belonging to the

pyridinium class of ionic liquids. Due to its unique properties, including low vapor pressure and

high thermal stability, it finds applications in various chemical syntheses and electrochemical

systems.[1][2] This document collates essential data on its physical and chemical properties,

hazards, handling procedures, and emergency responses to ensure its safe use in a laboratory

and research environment.

Chemical and Physical Properties
1-Ethylpyridinium bromide is a white to off-white crystalline solid.[3] It is hygroscopic and

should be stored under an inert atmosphere.[3][4] Key physical and chemical properties are

summarized in the table below.
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Property Value Source(s)

CAS Number 1906-79-2 [4][5]

Molecular Formula C₇H₁₀BrN [4][5]

Molecular Weight 188.07 g/mol [1][4]

Appearance
White to almost white crystal or

powder
[3]

Melting Point 120-121 °C [6]

Boiling Point No data available

Solubility in Water Soluble [7]

Purity >98.0% (HPLC) [5][8]

Hazard Identification and GHS Classification
1-Ethylpyridinium bromide is classified as a hazardous substance. The primary hazards are

skin and eye irritation.[5][7]

GHS Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2A
H319: Causes serious eye

irritation

Signal Word: Warning[5]

Hazard Statements:

H315: Causes skin irritation.[5][7]

H319: Causes serious eye irritation.[5][7]
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Precautionary Statements:

P264: Wash hands and face thoroughly after handling.[5]

P280: Wear protective gloves, eye protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P332+P313: If skin irritation occurs: Get medical advice or attention.[5]

P337+P313: If eye irritation persists: Get medical advice or attention.[5]

P362+P364: Take off contaminated clothing and wash it before reuse.[5]

Toxicological Information
While the toxicological properties of 1-Ethylpyridinium bromide have not been fully

investigated, it is known to cause skin and eye irritation.[6][9] Studies on related pyridinium

ionic liquids indicate that their toxicity is influenced by the length of the alkyl chain and the

nature of the anion.[10][11] In general, pyridinium-based ionic liquids have shown higher

toxicity in some biological systems compared to imidazolium-based ones.[11]

Quantitative Toxicity Data:

Specific LD50 and LC50 data for 1-Ethylpyridinium bromide are not readily available in the

reviewed literature. However, in vitro cytotoxicity studies on various ionic liquids provide some

context. For instance, a study on the MCF7 human breast cancer cell line showed that the IC50

values for a range of ionic liquids, including pyridinium-based compounds, varied from 8 µM to

44 mM.[12][13][14] The toxicity generally increases with the length of the alkyl side chain on the

cation.[14]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 1-Ethylpyridinium
bromide are not publicly available. However, standardized OECD guidelines are followed for
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assessing skin and eye irritation.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline outlines the procedure for assessing the potential of a substance to cause skin

irritation.[15]

Methodology:

Animal Model: Healthy young adult albino rabbits are typically used.[15]

Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area

of shaved skin on the animal's back.[15] The site is covered with a gauze patch and a semi-

occlusive dressing for a 4-hour exposure period.[15]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal.[15]

Scoring: The severity of the skin reactions is scored according to a standardized scale. The

mean scores for erythema and edema are used to calculate a primary irritation index.[15]

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline is used to assess the potential of a substance to cause eye irritation.[16]

Methodology:

Animal Model: Healthy young adult albino rabbits are used.[16]

Application: A small amount (0.1 mL or 0.1 g) of the test substance is instilled into the

conjunctival sac of one eye of each animal. The other eye serves as a control.[16]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after instillation.[16]

Scoring: The severity of the ocular lesions is graded according to a standardized scoring

system.[16]
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Synthesis of 1-Ethylpyridinium Bromide
A one-step synthesis method has been described:

Reactants: 4.2 mol of ethyl bromide and 4.0 mol of pyridine are added to a 1000 mL round-

bottom flask.[4]

Reaction Conditions: The mixture is placed in a combined ultrasound-microwave reactor.

The ultrasonic power is set to 1000 W, and the microwave heating power is set to 800 W.

The reaction temperature is maintained at 50 °C for 60 minutes. A cooling water

condensation system is used to prevent the loss of volatile bromoethane.[4]

Yield: This method reportedly yields 89% of 1-ethylpyridin-1-ium bromide.[4]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 1-
Ethylpyridinium bromide.

Handling:

Handle in a well-ventilated area.[6]

Use a local exhaust system if dust or aerosols are generated.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[6]

Avoid contact with skin, eyes, and clothing.[6]

Minimize dust generation and accumulation.[6]

Wash hands and face thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Store away from incompatible substances such as strong oxidizing agents.[6]
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As the substance is hygroscopic, store under an inert gas.[4]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure Source(s)

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[6]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Get

medical aid if irritation

develops or persists. Wash

clothing before reuse.

[6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid immediately.

[6]

Ingestion

If conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water. Do NOT induce

vomiting. Get medical aid.

[6]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing

dust. Ensure adequate ventilation.[6]
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Cleanup: Vacuum or sweep up the material and place it into a suitable disposal container.

Avoid generating dusty conditions. Clean up spills immediately.[6]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[6]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be

generated by thermal decomposition or combustion, including carbon monoxide, carbon

dioxide, and bromine fumes.[6]

Firefighting Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6]

Visualized Workflows and Relationships
To further aid in the safe handling and understanding of 1-Ethylpyridinium bromide, the

following diagrams illustrate key logical workflows and relationships.
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Safe Handling Workflow

Preparation
- Review SDS
- Assess Risks

Wear Appropriate PPE
- Gloves

- Goggles
- Lab Coat

Step 1
Handling

- Well-ventilated area
- Minimize dust

Step 2
Post-Handling

- Clean work area
- Wash hands

Step 3
Storage

- Tightly sealed container
- Cool, dry, inert atmosphere

Step 4

First Aid for Accidental Exposure

Accidental Exposure Occurs

Skin Contact
- Flush with water for 15 min

- Remove contaminated clothing

Eye Contact
- Flush with water for 15 min

- Seek immediate medical attention

Inhalation
- Move to fresh air

- Provide oxygen if needed

Ingestion
- Rinse mouth, drink water
- Do NOT induce vomiting

Seek Medical Attention

Hazard-Property Relationship

1-Ethylpyridinium Bromide
CAS: 1906-79-2

Formula: C₇H₁₀BrN
Physical Properties

Solid

Hygroscopic
Primary Hazards

Skin Irritation (H315)

Eye Irritation (H319)Leads to
Leads to Handling Precautions

Avoid dust inhalation

Avoid skin/eye contact

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. roco.global [roco.global]

3. 1-Ethylpyridinium Bromide - Starshinechemical [starshinechemical.com]

4. 1-Ethylpyridinium bromide | 1906-79-2 [m.chemicalbook.com]

5. tcichemicals.com [tcichemicals.com]

6. 1-Ethylpyridinium bromide(1906-79-2)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

7. Ethylpyridinium bromide | C7H10BrN | CID 15927 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. 1-Ethylpyridinium Bromide | 1906-79-2 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

9. iolitec.de [iolitec.de]

10. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]

11. Ionic Liquids—A Review of Their Toxicity to Living Organisms - PMC
[pmc.ncbi.nlm.nih.gov]

12. In vitro cytotoxicities of ionic liquids: effect of cation rings, functional groups, and anions -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. Skin irritation: Reference chemicals data bank - PubMed [pubmed.ncbi.nlm.nih.gov]

16. Eye irritation: Reference chemicals data bank - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1-Ethylpyridinium Bromide: A Comprehensive Health
and Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159862#health-and-safety-information-for-1-
ethylpyridinium-bromide]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b159862?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/applications-benefits-using-1-ethylpyridinium-bromide-chemical-synthesis-dj
https://roco.global/product/1-ethylpyridinium-bromide-99/
https://starshinechemical.com/isomer/1-ethylpyridinium-bromide/
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB2426275.htm
https://www.tcichemicals.com/BE/en/sds/E0171_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2426275_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2426275_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylpyridinium-bromide
https://www.tcichemicals.com/IN/en/p/E0171
https://www.tcichemicals.com/IN/en/p/E0171
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0171%20EtPy%20Br%2C%201-Ethylpyridinium%20bromide_1.pdf
https://fenix.ciencias.ulisboa.pt/downloadFile/844562369091358/Gouveia%20et%20al%202014.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8198260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8198260/
https://pubmed.ncbi.nlm.nih.gov/18825729/
https://pubmed.ncbi.nlm.nih.gov/18825729/
https://www.researchgate.net/publication/23290462_In_Vitro_Cytotoxicities_of_Ionic_Liquids_Effect_of_Cation_Rings_Functional_Groups_and_Anions
https://www.researchgate.net/profile/Anand-Ramasubramanian/publication/239711484_Physicochemical_properties_and_toxicities_of_hydrophobic_piperidinium_and_pyrrolidinium_ionic_liquids/links/5bf4cfbe4585150b2bc63c3d/Physicochemical-properties-and-toxicities-of-hydrophobic-piperidinium-and-pyrrolidinium-ionic-liquids.pdf
https://pubmed.ncbi.nlm.nih.gov/20650176/
https://pubmed.ncbi.nlm.nih.gov/20732149/
https://www.benchchem.com/product/b159862#health-and-safety-information-for-1-ethylpyridinium-bromide
https://www.benchchem.com/product/b159862#health-and-safety-information-for-1-ethylpyridinium-bromide
https://www.benchchem.com/product/b159862#health-and-safety-information-for-1-ethylpyridinium-bromide
https://www.benchchem.com/product/b159862#health-and-safety-information-for-1-ethylpyridinium-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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